![molecular formula C11H11BrN2O B6594877 5-bromo-2-(2-methoxyphenyl)-1-methyl-1H-imidazole CAS No. 1415564-80-5](/img/structure/B6594877.png)
5-bromo-2-(2-methoxyphenyl)-1-methyl-1H-imidazole
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Description
5-bromo-2-(2-methoxyphenyl)-1-methyl-1H-imidazole is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. The compound is also known as BMT-1 and has shown promising results in various scientific research studies.
Scientific Research Applications
Synthesis and Functionalization Techniques : A study by Loubidi et al. (2016) reported a synthetic pathway to create a similar compound, 7-bromo-1-(4-methoxybenzyl)-5-methyl-imidazo[1,5-a]imidazole-2-one. This research is crucial for understanding the synthesis and potential functionalization of related compounds through cross-coupling reactions.
Binding Profile and CNS Penetrability : Another study by Rosen et al. (1990) on a structurally similar compound, 4-(2-Methoxyphenyl)-2-[4(5)-methyl-5(4)-imidazolylmethyl]thiazole, highlighted its potent properties as a serotonin-3 receptor antagonist. The research also demonstrated its ability to penetrate the central nervous system, which is valuable for pharmaceutical applications.
Thermochemical Properties : A study by Emel’yanenko et al. (2017) focused on the vapor pressures and standard enthalpies of vaporization of phenyl-substituted imidazoles. Understanding these properties is crucial for the practical application of these compounds in various scientific fields.
Spectroscopic Analysis and Molecular Docking : The work of Thomas et al. (2018) explored two imidazole derivatives, including their synthesis, spectroscopic characterization, and reactivity study. This research helps in understanding the reactive properties and potential applications of these compounds.
Corrosion Inhibition : Research by Prashanth et al. (2021) on imidazole derivatives investigated their potential as corrosion inhibitors. These findings contribute to industrial applications, particularly in materials science.
Nonlinear Optical Exploration : A study by Ahmad et al. (2018) synthesized novel tetra-substituted imidazoles and analyzed their nonlinear optical properties. This research is significant for the development of materials with specific optical characteristics.
properties
IUPAC Name |
5-bromo-2-(2-methoxyphenyl)-1-methylimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11BrN2O/c1-14-10(12)7-13-11(14)8-5-3-4-6-9(8)15-2/h3-7H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ALHMROUBRYNZQK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CN=C1C2=CC=CC=C2OC)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11BrN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501221505 |
Source
|
Record name | 1H-Imidazole, 5-bromo-2-(2-methoxyphenyl)-1-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501221505 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
267.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-bromo-2-(2-methoxyphenyl)-1-methyl-1H-imidazole | |
CAS RN |
1415564-80-5 |
Source
|
Record name | 1H-Imidazole, 5-bromo-2-(2-methoxyphenyl)-1-methyl- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1415564-80-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1H-Imidazole, 5-bromo-2-(2-methoxyphenyl)-1-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501221505 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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